9-Methoxy-12-methyltetraphen-7(12H)-one

• CAS No.: 62064-33-9
• Molecular Formula: C20H16O2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 9-methoxy-12-methyl-12H-benzo[a]anthracen-7-one
• InChI: InChI=1S/C20H16O2/c1-12-15-10-8-14(22-2)11-18(15)20(21)17-9-7-13-5-3-4-6-16(13)19(12)17/h3-12H,1-2H3
• InChI Key: BWURXWQSXDWOOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=C(C=C2)OC)C(=O)C3=C1C4=CC=CC=C4C=C3

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Methoxy-12-methyltetraphen-7(12H)-one typically involves multi-step organic reactions. A common approach might include:

Formation of the Tetraphenone Core: This can be achieved through a series of Friedel-Crafts acylation reactions, where aromatic rings are acylated using acyl chlorides in the presence of a Lewis acid catalyst like aluminum chloride.

Methoxylation: Introduction of the methoxy group (-OCH₃) can be done via methylation reactions using reagents such as dimethyl sulfate or methyl iodide in the presence of a base.

Methylation: The methyl group can be introduced through alkylation reactions using methyl halides.

Industrial Production Methods

Industrial production of such compounds often involves optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This may include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

9-Methoxy-12-methyltetraphen-7(12H)-one can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction to alcohols or alkanes using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Electrophilic

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 9-Methoxy-12-methyl-12H-benzo[a]anthracen-7-one
• CAS No.: 62064-33-9
• Molecular Formula : C₂₀H₁₆O₂
• Molecular Weight : 288.34 g/mol

This polycyclic aromatic ketone features a methoxy group at position 9 and a methyl group at position 12 on a tetraphene backbone.

Comparison with Structural Analogs

Structural Variations and Functional Groups

The following compounds share the tetraphene core but differ in substituent positions and oxidation states (Table 1):

Table 1: Key Structural Differences

Compound Name	CAS No.	Substituents/Oxidation State
9-Methoxy-12-methyltetraphen-7(12H)-one	62064-33-9	9-OCH₃, 12-CH₃, single ketone at C7
3-Methoxybenzo[m]tetraphene-7,14-dione	76214-37-4	3-OCH₃, two ketones at C7 and C14
4-Methoxytetraphene-7,12-dione	16277-48-8	4-OCH₃, two ketones at C7 and C12
3-Methoxytetraphen-12(7H)-one	111238-09-6	3-OCH₃, single ketone at C12
10-Methoxy-12-methyltetraphen-7(12H)-one	62064-34-0	10-OCH₃, 12-CH₃, single ketone at C7
8-Methoxy-12-methyltetraphen-7(12H)-one	62064-42-0	8-OCH₃, 12-CH₃, single ketone at C7

Physicochemical Properties

• Lipophilicity (XLogP3) :

  • The target compound (XLogP3 = 4.9) is more lipophilic than dione analogs (e.g., 76214-37-4 and 16277-48-8), as ketone groups increase polarity .
  • Methoxy positional isomers (e.g., 62064-34-0 and 62064-42-0) likely have similar XLogP3 values, though steric effects from substituent placement may slightly alter solubility.

• Polar Surface Area (PSA) :

  • The target’s PSA (26.3 Ų) is lower than dione derivatives, which have additional ketone groups contributing ~17 Ų each. For example, 76214-37-4 (7,14-dione) would have a PSA >40 Ų, enhancing solubility in polar solvents .

Electronic and Steric Effects

• Methoxy Position :

  • The 9-methoxy group in the target compound may donate electron density to the aromatic system, altering reactivity in electrophilic substitution compared to 8- or 10-methoxy analogs .
  • Steric hindrance from the 12-methyl group could influence interactions with enzymes or receptors in biological systems.

• Dione Derivatives :

  • Compounds like 76214-37-4 and 16277-48-8 have conjugated ketones, which may enhance UV absorption or redox activity, making them candidates for photochemical studies .